97-28-9

4-(4-Amino-2-methylbenzyl)-3-methylbenzenamine

• CAS RN:
• 97-28-9

• Formula:
• C15H18N2

• InChI:
• InChI=1S/C15H18N2/c1-10-7-14(16)5-3-12(10)9-13-4-6-15(17)8-11(13)2/h3-8H,9,16-17H2,1-2H3

• InChIKey:
• YFKPQCYLWJULME-UHFFFAOYSA-N

• 4-(4-Amino-2-methylbenzyl)-3-methylbenzenamine is a useful research compound. Its molecular formula is C15H18N2 and its molecular weight is 226.32 g/mol. The purity is usually 95%.

1-Carbamoyl-10H-phenazin-5-ylradical

• CAS RN:
• 13397-28-9

• Formula:
• C8H14O4

• 1-Carbamoyl-10H-phenazin-5-ylradical is a useful research compound. Its molecular formula is C8H14O4. The purity is usually 95%.

2-[1-(2,5-Dimethoxy-phenyl)-ethylamino]-ethanol

In Stock

• CAS RN:
• 636997-28-9

• Formula:
• C12H19NO3

• InChI:
• InChI=1S/C12H19NO3/c1-9(13-6-7-14)11-8-10(15-2)4-5-12(11)16-3/h4-5,8-9,13-14H,6-7H2,1-3H3

• InChIKey:
• WBFCXRMFLRGWSD-UHFFFAOYSA-N

• 2-[1-(2,5-Dimethoxy-phenyl)-ethylamino]-ethanol is a useful research compound. Its molecular formula is C12H19NO3 and its molecular weight is 225.28 g/mol. The purity is usually 95%.

3-Bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzoic acid

In Stock

• CAS RN:
• 872197-28-9

• Formula:
• C15H11BrCl2O4

• InChI:
• InChI=1S/C15H11BrCl2O4/c1-21-13-5-9(15(19)20)4-11(16)14(13)22-7-8-2-3-10(17)6-12(8)18/h2-6H,7H2,1H3,(H,19,20)

• InChIKey:
• ZNVHKFXAUAOMFD-UHFFFAOYSA-N

• 3-Bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzoic acid is a useful research compound. Its molecular formula is C15H11BrCl2O4 and its molecular weight is 406.05. The purity is usually 95%.

N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide

In Stock

• CAS RN:
• 872597-28-9

• Formula:
• C21H20FN5O3S

• InChI:
• InChI=1S/C21H20FN5O3S/c22-15-9-5-4-8-14(15)19(29)25-17-18(23)26-21(27-20(17)30)31-12-16(28)24-11-10-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,24,28)(H,25,29)(H3,23,26,27,30)

• InChIKey:
• FWQCDCXOEZJSTF-UHFFFAOYSA-N

• N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C21H20FN5O3S and its molecular weight is 441.48. The purity is usually 95%.

4-(4-Benzylpiperazin-1-yl)-3-fluoroaniline

In Stock

• CAS RN:
• 937597-28-9

• Formula:
• C17H20FN3

• InChI:
• InChI=1S/C17H20FN3/c18-16-12-15(19)6-7-17(16)21-10-8-20(9-11-21)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13,19H2

• InChIKey:
• AAKKGBMELYMFIJ-UHFFFAOYSA-N

• 4-(4-Benzylpiperazin-1-yl)-3-fluoroaniline is a useful research compound. Its molecular formula is C17H20FN3 and its molecular weight is 285.36 g/mol. The purity is usually 95%.

N-(3-(4-(dimethylamino)phenyl)propyl)-3,4-dimethoxybenzamide

In Stock

• CAS RN:
• 953197-28-9

• Formula:
• C20H26N2O3

• InChI:
• InChI=1S/C20H26N2O3/c1-22(2)17-10-7-15(8-11-17)6-5-13-21-20(23)16-9-12-18(24-3)19(14-16)25-4/h7-12,14H,5-6,13H2,1-4H3,(H,21,23)

• InChIKey:
• GKMIZFLPPNZXGH-UHFFFAOYSA-N

• N-(3-(4-(dimethylamino)phenyl)propyl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C20H26N2O3 and its molecular weight is 342.439. The purity is usually 95%.

4-ethynyl-1H-pyrrolo[2,3-b]pyridine

Usually In Stock

• CAS RN:
• 1174297-28-9

• Formula:
• C9H6N2

• InChI:
• InChI=1S/C9H6N2/c1-2-7-3-5-10-9-8(7)4-6-11-9/h1,3-6H,(H,10,11)

• InChIKey:
• DHJZKZCLQAPHJR-UHFFFAOYSA-N

• 4-ethynyl-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C9H6N2 and its molecular weight is 142.16 g/mol. The purity is usually 95%.

N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-4-(morpholine-4-sulfonyl)benzamide

In Stock

• CAS RN:
• 1019097-28-9

• Formula:
• C18H24N4O4S

• InChI:
• InChI=1S/C18H24N4O4S/c1-13(2)22-17(12-14(3)20-22)19-18(23)15-4-6-16(7-5-15)27(24,25)21-8-10-26-11-9-21/h4-7,12-13H,8-11H2,1-3H3,(H,19,23)

• InChIKey:
• DXYMUBYLHYVNKE-UHFFFAOYSA-N

• N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-4-(morpholine-4-sulfonyl)benzamide is a useful research compound. Its molecular formula is C18H24N4O4S and its molecular weight is 392.5 g/mol. The purity is usually 95%.

N-methyl-1-(oxolan-3-ylmethyl)piperidin-4-amine

In Stock

• CAS RN:
• 1247197-28-9

• Formula:
• C11H22N2O

• InChI:
• InChI=1S/C11H22N2O/c1-12-11-2-5-13(6-3-11)8-10-4-7-14-9-10/h10-12H,2-9H2,1H3

• InChIKey:
• PNFYNBBBJIYYNV-UHFFFAOYSA-N

• N-methyl-1-(oxolan-3-ylmethyl)piperidin-4-amine is a useful research compound. Its molecular formula is C11H22N2O and its molecular weight is 198.31. The purity is usually 95%.

(7S)-7-Methyl-2,5-dioxa-8-azaspiro[3.4]octane

In Stock

• CAS RN:
• 1556097-28-9

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c1-5-2-9-6(7-5)3-8-4-6/h5,7H,2-4H2,1H3/t5-/m0/s1

• InChIKey:
• NMEFMCNLHJBILB-YFKPBYRVSA-N

• (7S)-7-Methyl-2,5-dioxa-8-azaspiro[3.4]octane is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.159. The purity is usually 95%.

N-Ethyl-N-[2-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)-2-oxoethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361897-28-9

• Formula:
• C21H26N4O4S

• InChI:
• InChI=1S/C21H26N4O4S/c1-3-20(26)23(4-2)16-21(27)24-11-6-12-25(14-13-24)30(28,29)19-8-5-7-17-15-22-10-9-18(17)19/h3,5,7-10,15H,1,4,6,11-14,16H2,2H3

• InChIKey:
• YZHLQVJRMZBHPV-UHFFFAOYSA-N

• N-Ethyl-N-[2-(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)-2-oxoethyl]prop-2-enamide is a useful research compound. Its molecular formula is C21H26N4O4S and its molecular weight is 430.52. The purity is usually 95%.

N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-5-methyl-1,2-oxazole-3-carboxamide

Usually In Stock

• CAS RN:
• 2379997-28-9

• Formula:
• C14H12N2O3S

• InChI:
• InChI=1S/C14H12N2O3S/c1-9-5-12(16-19-9)14(17)15-7-11-6-10(8-20-11)13-3-2-4-18-13/h2-6,8H,7H2,1H3,(H,15,17)

• InChIKey:
• ZSQPCQHEEAAZCR-UHFFFAOYSA-N

• N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-5-methyl-1,2-oxazole-3-carboxamide is a useful research compound. Its molecular formula is C14H12N2O3S and its molecular weight is 288.32. The purity is usually 95%.

N-butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide

• CAS RN:
• 1247597-28-9

• Formula:
• C9H16N4O2

• InChI:
• InChI=1S/C9H16N4O2/c1-2-3-4-10-9(15)6-13-5-8(7-14)11-12-13/h5,14H,2-4,6-7H2,1H3,(H,10,15)

• InChIKey:
• MYOKMFLIAITAKH-UHFFFAOYSA-N

• N-butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide is a useful research compound. Its molecular formula is C9H16N4O2 and its molecular weight is 212.25 g/mol. The purity is usually 95%.